Cas no 2138741-50-9 (methyl 2-(2-oxopiperazin-1-yl)propanoate)

• Product Name: methyl 2-(2-oxopiperazin-1-yl)propanoate
• CAS No: 2138741-50-9
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5766368
• PubChem ID: 142686012
• Update Time: 2025-05-28

methyl 2-(2-oxopiperazin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-oxopiperazin-1-yl)propanoate

• Inchi： 1S/C8H14N2O3/c1-6(8(12)13-2)10-4-3-9-5-7(10)11/h6,9H,3-5H2,1-2H3
• InChI Key： DMBYAXJYKFTYQX-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1C(C(=O)OC)C

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 2-(2-oxopiperazin-1-yl)propanoate

Recent Advances in the Study of Methyl 2-(2-oxopiperazin-1-yl)propanoate (CAS: 2138741-50-9) in Chemical Biology and Pharmaceutical Research

Methyl 2-(2-oxopiperazin-1-yl)propanoate (CAS: 2138741-50-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and modulators of protein-protein interactions. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature has demonstrated that methyl 2-(2-oxopiperazin-1-yl)propanoate serves as a versatile building block in medicinal chemistry. Its unique structural features, including the 2-oxopiperazine moiety, make it an attractive scaffold for designing inhibitors targeting enzymes such as dipeptidyl peptidase-4 (DPP-4) and other serine proteases. A study published in the Journal of Medicinal Chemistry (2023) reported the successful incorporation of this compound into a series of DPP-4 inhibitors, showing enhanced selectivity and potency compared to earlier generations of inhibitors.

In addition to its role in protease inhibition, methyl 2-(2-oxopiperazin-1-yl)propanoate has been investigated for its potential in modulating protein-protein interactions (PPIs). PPIs are notoriously difficult to target with small molecules, but the flexibility and hydrogen-bonding capacity of the 2-oxopiperazine ring in this compound offer a promising avenue for intervention. A recent study in ACS Chemical Biology (2024) utilized this compound to develop a novel class of PPI inhibitors, demonstrating significant activity in disrupting the interaction between p53 and MDM2, a critical target in cancer therapy.

The synthesis of methyl 2-(2-oxopiperazin-1-yl)propanoate has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A paper in Organic Process Research & Development (2023) described a one-pot synthesis route that reduces the use of hazardous reagents and improves overall yield. This development is particularly relevant for scaling up production in pharmaceutical manufacturing, where efficiency and sustainability are paramount.

Looking ahead, the potential therapeutic applications of methyl 2-(2-oxopiperazin-1-yl)propanoate are vast. Ongoing research is exploring its utility in neurodegenerative diseases, where its ability to cross the blood-brain barrier and modulate key enzymatic pathways could prove beneficial. Furthermore, its role in the development of next-generation antibiotics is under investigation, with preliminary data suggesting activity against bacterial proteases involved in virulence.

In conclusion, methyl 2-(2-oxopiperazin-1-yl)propanoate (CAS: 2138741-50-9) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its promising biological activities, positions it as a valuable tool for drug discovery and development. Future studies will likely expand its applications, particularly in areas where targeting challenging biological interactions is essential.